Cas no 81994-43-6 (2-Thiopheneacetonitrile,a-(phenylamino)-)

• Product Name: 2-Thiopheneacetonitrile,a-(phenylamino)-
• CAS No: 81994-43-6
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• MDL: MFCD06245470
• CID: 720936
• PubChem ID: 2771793
• Update Time: 2025-05-20

2-Thiopheneacetonitrile,a-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetonitrile,a-(phenylamino)-
• 2-anilino-2-thiophen-2-ylacetonitrile
• PHENYLAMINO(THIEN-2-YL)ACETONITRILE
• PHENYLAMINO-THIOPHEN-2-YL-ACETONITRILE
• MFCD06245470
• AKOS005254876
• 81994-43-6
• 2-(phenylamino)-2-(thiophen-2-yl)acetonitrile
• CHEMBL405083
• DTXSID60378090
• SCHEMBL16055052
• Anilino(thiophen-2-yl)acetonitrile

• MDL： MFCD06245470
• Inchi： 1S/C12H10N2S/c13-9-11(12-7-4-8-15-12)14-10-5-2-1-3-6-10/h1-8,11,14H
• InChI Key： RZQZGSOEWZEYCX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C#N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.05600
• Monoisotopic Mass: 214.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.06000
• LogP: 3.49788

2-Thiopheneacetonitrile,a-(phenylamino)- Security Information

• Hazardous Material Identification：

Additional information on 2-Thiopheneacetonitrile,a-(phenylamino)-

Comprehensive Overview of 2-Thiopheneacetonitrile, α-(phenylamino)- (CAS No. 81994-43-6)

2-Thiopheneacetonitrile, α-(phenylamino)- (CAS No. 81994-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a thiophene ring and a phenylamino substituent, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

The structural complexity of 2-Thiopheneacetonitrile, α-(phenylamino)- allows it to participate in diverse cross-coupling reactions, a topic frequently searched in organic synthesis forums. Its electron-rich thiophene moiety enables applications in material science, where scientists investigate its role in conductive polymers and OLED materials. Recent publications highlight its utility in catalysis, aligning with the growing interest in green chemistry and atom-efficient reactions.

Analytical characterization of this compound typically involves NMR spectroscopy and HPLC-MS, techniques commonly queried by chemistry professionals. The α-(phenylamino) group contributes to its distinct UV-Vis absorption profile, making it relevant for photophysical studies. Stability studies under various pH conditions are frequently discussed in pharmaceutical development circles, as researchers examine its potential as a drug intermediate.

In medicinal chemistry applications, the thiophene-nitrogen pharmacophore of CAS 81994-43-6 shows promise for kinase inhibition, a hot topic in cancer research. Its molecular architecture shares features with several FDA-approved drugs, prompting investigations into structure-activity relationships. The compound's lipophilicity parameters (often calculated using QSAR models) make it particularly interesting for CNS drug design.

Industrial applications of 2-Thiopheneacetonitrile derivatives extend to crop protection formulations, where its heterocyclic core demonstrates activity against various plant pathogens. Agricultural researchers are examining its potential as a biodegradable pesticide precursor, addressing the global demand for environmentally friendly agrochemicals. The compound's metabolic stability in soil systems remains an active area of study.

From a synthetic chemistry perspective, the nitrile functional group in 81994-43-6 offers versatile transformation opportunities. Literature searches reveal growing interest in its conversion to tetrazoles (via [3+2] cycloaddition) and amides, both crucial functionalities in drug discovery. The compound's crystallographic data has been analyzed to understand its molecular packing behavior, important for polymorphism studies in pharmaceutical solids.

Recent patent analyses show that α-(phenylamino)-thiophene derivatives are being explored for electronic materials, particularly in organic semiconductors. This aligns with industry trends toward flexible electronics and wearable sensors. The compound's charge transport properties are being optimized through molecular engineering approaches, a subject frequently appearing in materials science publications.

Quality control protocols for 2-Thiopheneacetonitrile, α-(phenylamino)- typically emphasize residual solvent analysis and heavy metal screening, reflecting current ICH guidelines requirements. Analytical method development for this compound often involves HPLC method optimization, a common challenge discussed in pharmaceutical analysis communities. Its chromatographic behavior on various stationary phases has been documented in multiple peer-reviewed journals.

Environmental fate studies of CAS 81994-43-6 investigate its biodegradation pathways and ecotoxicity profile, responding to regulatory demands for green chemistry metrics. Computational chemists have modeled its aquatic toxicity using molecular docking techniques, comparing results with experimental microtox assays. These studies contribute valuable data to REACH compliance documentation.

The global market for thiophene-based chemicals shows steady growth, with 81994-43-6 occupying a niche position in fine chemical supply chains. Manufacturers emphasize scale-up processes that maintain consistent enantiomeric purity, addressing quality concerns in GMP production. Supply chain professionals frequently search for information about its global suppliers and custom synthesis options.